Cas no 871562-93-5 (Carbonic acid, 1-fluoroethyl methyl ester)

• Product Name: Carbonic acid, 1-fluoroethyl methyl ester
• CAS No: 871562-93-5
• MF: C₄H₇FO₃
• MW: 122.094985246658
• CID: 4270798
• PubChem ID: 11586304
• Update Time: 2025-04-24

Carbonic acid, 1-fluoroethyl methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, 1-fluoroethyl methyl ester
• 1-fluoroethyl methyl carbonate
• 695-644-8
• 871562-93-5
• (1-Fluoroethyl) methyl carbonate
• SCHEMBL1052933

• Inchi： 1S/C4H7FO3/c1-3(5)8-4(6)7-2/h3H,1-2H3
• InChI Key： GQOHLWDAFMGAAB-UHFFFAOYSA-N
• SMILES： C(OC(F)C)(=O)OC

Computed Properties

• Exact Mass: 122.03792224Da
• Monoisotopic Mass: 122.03792224Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 83.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5Ų